![molecular formula C17H20N2O2S B256177 2-(3-methylphenoxy)-N-(5-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide](/img/structure/B256177.png)
2-(3-methylphenoxy)-N-(5-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide
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Overview
Description
2-(3-methylphenoxy)-N-(5-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide is a chemical compound that has been synthesized for scientific research purposes. This compound has gained interest due to its potential uses in the field of medicine and pharmacology.
Mechanism of Action
The mechanism of action of 2-(3-methylphenoxy)-N-(5-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide is not fully understood. However, studies have suggested that this compound may work by inhibiting the activity of certain enzymes and proteins that are involved in inflammation and cancer progression.
Biochemical and Physiological Effects:
Studies have shown that this compound has anti-inflammatory effects, as well as potential uses in the treatment of cancer and neurodegenerative diseases. This compound has also been shown to have antioxidant properties, which may contribute to its potential health benefits.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(3-methylphenoxy)-N-(5-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide in lab experiments is its potential uses in the field of medicine and pharmacology. However, one limitation is that the mechanism of action of this compound is not fully understood, which may limit its potential uses.
Future Directions
There are several future directions for the study of 2-(3-methylphenoxy)-N-(5-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide. One possible direction is to further study its potential uses in the treatment of cancer and neurodegenerative diseases. Another direction is to study its potential uses as an anti-inflammatory agent. Additionally, further research is needed to fully understand the mechanism of action of this compound.
Synthesis Methods
The synthesis of 2-(3-methylphenoxy)-N-(5-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide involves the reaction of 3-methylphenol with 2-bromoacetyl bromide to form 2-(3-methylphenoxy)acetophenone. The next step involves the reaction of 2-(3-methylphenoxy)acetophenone with 2-amino-5-methylbenzothiazole to form this compound.
Scientific Research Applications
2-(3-methylphenoxy)-N-(5-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide has been used in scientific research for its potential uses in the field of medicine and pharmacology. This compound has been studied for its potential as an anti-inflammatory agent, as well as its potential uses in the treatment of cancer and neurodegenerative diseases.
properties
Molecular Formula |
C17H20N2O2S |
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Molecular Weight |
316.4 g/mol |
IUPAC Name |
2-(3-methylphenoxy)-N-(5-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide |
InChI |
InChI=1S/C17H20N2O2S/c1-11-4-3-5-13(8-11)21-10-16(20)19-17-18-14-9-12(2)6-7-15(14)22-17/h3-5,8,12H,6-7,9-10H2,1-2H3,(H,18,19,20) |
InChI Key |
VADDTNWWQZYFLZ-UHFFFAOYSA-N |
SMILES |
CC1CCC2=C(C1)N=C(S2)NC(=O)COC3=CC=CC(=C3)C |
Canonical SMILES |
CC1CCC2=C(C1)N=C(S2)NC(=O)COC3=CC=CC(=C3)C |
Origin of Product |
United States |
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